Cas no 87492-66-8 (Alanine,3-fluoro-2-methyl-, methyl ester)
87492-66-8 structure
Product Name:Alanine,3-fluoro-2-methyl-, methyl ester
CAS No:87492-66-8
MF:C5H10FNO2
MW:135.136805057526
CID:708841
PubChem ID:55290822
Update Time:2025-04-19
Alanine,3-fluoro-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Alanine,3-fluoro-2-methyl-, methyl ester
- Alanine, 3-fluoro-2-methyl-, methyl ester (9CI)
- AKOS006364480
- 87492-66-8
- 3-Fluoro-2-methylalanine methyl ester
- DTXSID601288655
-
- Inchi： 1S/C5H10FNO2/c1-5(7,3-6)4(8)9-2/h3,7H2,1-2H3
- InChI Key： CUUSVHLJFZQWPQ-UHFFFAOYSA-N
- SMILES： FCC(C(=O)OC)(C)N
Computed Properties
- Exact Mass: 135.06955672g/mol
- Monoisotopic Mass: 135.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 52.3Ų
Alanine,3-fluoro-2-methyl-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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